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Compound of Interest

Compound Name: (+)-Strigone

Cat. No.: B15195339

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of (+)-Strigone, a compound recognized for
its significant biological activity and corresponding hazardous properties.

Proper disposal of (+)-Strigone is critical due to its acute toxicity and environmental hazards.
The following procedures are based on established safety data and are intended to provide
clear, step-by-step guidance for laboratory personnel.

Hazard Profile of (+)-Strigone

As outlined in its Safety Data Sheet (SDS), (+)-Strigone presents several significant hazards
that necessitate careful handling and disposal. A summary of these hazards is presented
below.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 2 H300: Fatal if swallowed
Acute Toxicity (Inhalation) Category 1 H330: Fatal if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation

Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) system) irritation
Hazardous to the Aquatic _ o

] Category 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic H410: Very toxic to aquatic life

) ) Category 1 ) ]
Environment (Chronic) with long lasting effects

Step-by-Step Disposal Protocol

Adherence to the following protocol is mandatory to ensure the safety of laboratory personnel
and to prevent environmental contamination.

1. Personal Protective Equipment (PPE): Before handling (+)-Strigone, all personnel must be
equipped with the appropriate PPE. This includes, but is not limited to:

Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling
the compound outside of a certified chemical fume hood.

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes and airborne particles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

» Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against
skin contact.

2. Waste Segregation and Collection:
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 All solid waste contaminated with (+)-Strigone, including unused compound, contaminated
lab supplies (e.qg., pipette tips, weighing paper), and empty containers, must be collected in a
designated, clearly labeled hazardous waste container.

» Liquid waste containing (+)-Strigone must be collected in a separate, sealed, and clearly
labeled hazardous waste container.

e Do not mix (+)-Strigone waste with other chemical waste streams unless explicitly approved
by your institution's environmental health and safety (EHS) department.

3. Container Labeling:

o All waste containers must be labeled with the words "Hazardous Waste" and the full
chemical name: "(+)-Strigone."

e The label should also include the primary hazard warnings: "Acutely Toxic" and
"Environmental Hazard."

4. Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.

5. Final Disposal:

e The disposal of (+)-Strigone waste must be conducted through an approved and licensed
hazardous waste disposal company.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
waste. Do not attempt to dispose of (+)-Strigone down the drain or in regular trash.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is required.
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 Inhalation: Move the affected individual to fresh air immediately. If breathing has stopped,
provide artificial respiration. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

OCcurs.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the individual is conscious, give two glasses of water
to drink. Seek immediate medical attention.

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material. Collect the absorbed material into a sealed container for disposal as
hazardous waste. Ventilate the area and wash the spill site after material pickup is complete.
For large spills, contact your institution's EHS department immediately.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (+)-Strigone.
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Caption: Workflow for the safe disposal of (+)-Strigone.
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By adhering to these procedures, researchers and laboratory professionals can mitigate the
risks associated with (+)-Strigone and ensure a safe and compliant laboratory environment.

 To cite this document: BenchChem. [Proper Disposal of (+)-Strigone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195339#strigone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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